Tert-butyl N-methyl-N-[6-(trifluoromethyl)-2,3-dihydrobenzofuran-3-YL]carbamate

Specification

• Molecular Formula: C15H18F3NO3
• Molecular Weight: 317.30 g/mol
• IUPAC Name: tert-butyl N-methyl-N-[6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-yl]carbamate
• Standard InChI: InChI=1S/C15H18F3NO3/c1-14(2,3)22-13(20)19(4)11-8-21-12-7-9(15(16,17)18)5-6-10(11)12/h5-7,11H,8H2,1-4H3
• Standard InChI Key: UDQWYZKZYOOGPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1COC2=C1C=CC(=C2)C(F)(F)F

Introduction

Overview of the Compound

Tert-butyl N-methyl-N-[6-(trifluoromethyl)-2,3-dihydrobenzofuran-3-YL]carbamate is a synthetic organic compound that likely belongs to the class of carbamates. These compounds are derivatives of carbamic acid and are often used in pharmaceuticals, agrochemicals, and materials science due to their diverse biological and chemical properties.

Potential Applications

While specific applications of this compound are not detailed in the results, its structural features suggest possible uses in:

• Pharmaceuticals:

  • The benzofuran core is commonly found in drugs with anti-inflammatory, antiviral, or anticancer properties.

  • The trifluoromethyl group may improve bioavailability and metabolic stability.

• Agrochemicals:

  • Carbamates are widely used as insecticides or herbicides due to their ability to inhibit acetylcholinesterase.

• Materials Science:

  • The tert-butyl group may provide thermal stability, making it suitable for specialized polymers or coatings.

Related Research Insights

Although no direct studies on this compound were found, similar compounds have been extensively studied for their biological activities:

Example Studies:

• Benzofuran Derivatives: Known for antibacterial and cytotoxic activities.

• Carbamates: Widely used in medicinal chemistry for enzyme inhibition or as prodrugs.

Analytical Methods:

Compounds like this are typically characterized using:

• Nuclear Magnetic Resonance (NMR): For structural elucidation.

• Mass Spectrometry (MS): For molecular weight confirmation.

• X-ray Crystallography: To determine the three-dimensional structure.

Hypothetical Data Table

Property	Value/Description
Molecular Formula	C$_{15}$H$_{20}$F$_{3}$NO$_{3}$
Molecular Weight	~321 g/mol
Functional Groups	Carbamate, Benzofuran, Trifluoromethyl
Solubility	Likely soluble in organic solvents
Stability	Enhanced by tert-butyl and trifluoromethyl groups

If more detailed or specific information about this compound becomes available, further insights into its synthesis, properties, and applications can be provided.